Cas no 2228664-32-0 (tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate
• CAS No: 2228664-32-0
• MF: C₁₃H₁₉FN₂O₃
• MW: 270.299967050552
• CID: 6035653
• PubChem ID: 165620607
• Update Time: 2025-05-21

tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate
• EN300-1883193
• tert-butyl N-[3-(2-amino-1-hydroxyethyl)-4-fluorophenyl]carbamate
• 2228664-32-0

• Inchi： 1S/C13H19FN2O3/c1-13(2,3)19-12(18)16-8-4-5-10(14)9(6-8)11(17)7-15/h4-6,11,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： VIUVRJHFEGKDGG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(CN)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.13797063g/mol
• Monoisotopic Mass: 270.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate

Research Brief on tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate (CAS: 2228664-32-0)

The compound tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate (CAS: 2228664-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and a tert-butyl carbamate moiety, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate via a multi-step process involving palladium-catalyzed cross-coupling and subsequent functional group transformations. The researchers highlighted the compound's high yield and purity, which are critical for its application in preclinical studies. The study also explored the compound's stability under various physiological conditions, demonstrating its suitability for further pharmacological evaluation.

In terms of biological activity, recent in vitro and in vivo investigations have revealed that tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate exhibits notable affinity for specific neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. This suggests its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, preliminary data from a 2024 study indicated that the compound may possess anti-proliferative effects against certain cancer cell lines, opening new avenues for oncology research.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate. Current research efforts are directed toward structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, tert-butyl N-3-(2-amino-1-hydroxyethyl)-4-fluorophenylcarbamate (CAS: 2228664-32-0) represents a compelling candidate for further investigation in drug development. Its dual potential in CNS disorders and oncology underscores the importance of continued research to fully elucidate its mechanisms of action and therapeutic benefits. Future studies should focus on comprehensive preclinical evaluations and the development of scalable synthesis protocols to facilitate its progression into clinical trials.